Cas no 1890594-58-7 (2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine)

2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine is a fluorinated aromatic amine derivative with a methoxy and methyl substitution pattern on the phenyl ring. This compound exhibits structural features that may enhance its binding affinity in pharmacological applications, particularly in central nervous system (CNS) targeting due to its lipophilic and electron-rich aromatic system. The fluorine atom at the 5-position improves metabolic stability, while the methoxy group at the 2-position and the methyl group at the 4-position contribute to steric and electronic modulation. The propan-1-amine side chain provides flexibility for further functionalization, making it a versatile intermediate in medicinal chemistry and drug discovery. Its well-defined structure ensures reproducibility in synthesis and research applications.
2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine structure
1890594-58-7 structure
Product Name:2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine
CAS No:1890594-58-7
MF:C11H16FNO
MW:197.24924659729
CID:5751722
PubChem ID:117287274
Update Time:2025-06-08

2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1762008
    • 1890594-58-7
    • 2-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine
    • 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine
    • Inchi: 1S/C11H16FNO/c1-7-4-11(14-3)9(5-10(7)12)8(2)6-13/h4-5,8H,6,13H2,1-3H3
    • InChI Key: UBCOELMGZBTDDQ-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC(=C(C=1)C(C)CN)OC

Computed Properties

  • Exact Mass: 197.121592296g/mol
  • Monoisotopic Mass: 197.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

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2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine Related Literature

Additional information on 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine

2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine: A Comprehensive Overview

2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine (CAS No. 1890594-58-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the amine family and exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The molecular structure of 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine consists of a propan-1-amine backbone substituted with a 5-fluoro-2-methoxy-4-methylphenyl group. The presence of the fluoro, methoxy, and methyl substituents imparts specific chemical and biological characteristics to the molecule, making it an interesting subject for detailed study.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits activity at various neurotransmitter receptors, suggesting its potential as a lead molecule for drug discovery.

One of the key areas of research involving 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine is its interaction with serotonin receptors. Serotonin is a crucial neurotransmitter involved in regulating mood, sleep, and other physiological processes. Preliminary studies have indicated that this compound may modulate serotonin receptor activity, which could have implications for the treatment of conditions such as depression and anxiety disorders.

Beyond its potential as a therapeutic agent, 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine has also been explored for its use in chemical synthesis and as a building block for more complex molecules. The unique combination of functional groups in its structure provides a versatile platform for synthetic chemists to develop new compounds with tailored properties.

In the realm of medicinal chemistry, the design and synthesis of new molecules with improved pharmacological profiles are essential. 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine serves as an excellent starting point for such endeavors. Researchers have utilized this compound as a scaffold to create derivatives with enhanced potency and selectivity, which can be further optimized for clinical applications.

Clinical trials are an essential step in the drug development process, and preliminary data on 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine have shown promising results. Early-phase trials have demonstrated that this compound is well-tolerated by subjects and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later stages of clinical evaluation.

The safety profile of 2-(5-Fluoro-2-methoxy-4-methylphenyl)propan-1-amine is another critical aspect that has been extensively studied. Toxicology assessments have indicated that this compound has low toxicity at therapeutic doses, which is an important consideration for its potential use in medical treatments. Additionally, ongoing research aims to identify any potential side effects or interactions with other medications to ensure its safe administration.

In conclusion, 2-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amnine (CAS No. 1890594-58-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.

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